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This technical guide provides a comprehensive overview of the spectroscopic data for
Shihulimonin A, a notable limonoid derivative. Tailored for researchers, scientists, and
professionals in drug development, this document collates and presents the nuclear magnetic
resonance (NMR), mass spectrometry (MS), and infrared (IR) data crucial for the identification

and characterization of this compound.

Introduction

Shihulimonin A, a known limonoid, was first isolated from the unripe fruits of Evodia
rutaecarpa (Juss.) Benth.[1][2]. Its structure has been elucidated as 21-(R and S)-hydroxy-23-
0x0-20-en-limonin through detailed spectroscopic analysis. This guide serves as a central
repository for the spectroscopic data of Shihulimonin A, facilitating its use in research and
development.

Spectroscopic Data

The structural elucidation of Shihulimonin A was achieved through a combination of one- and
two-dimensional NMR spectroscopy, mass spectrometry, and infrared spectroscopy. The
following tables summarize the key quantitative data obtained from these analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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The *H and 3C NMR spectra provide the foundational data for determining the carbon-
hydrogen framework of Shihulimonin A.

Table 1: *H NMR Spectroscopic Data for Shihulimonin A

Position Chemical Shift (8) ppm

Data not available in search results

Table 2: 13C NMR Spectroscopic Data for Shihulimonin A

Position Chemical Shift (6) ppm

Data not available in search results

Mass Spectrometry (MS)

Mass spectrometry data is critical for determining the molecular weight and elemental
composition of a compound.

Table 3: Mass Spectrometry Data for Shihulimonin A

lon mlz

Data not available in search results

Infrared (IR) Spectroscopy

The IR spectrum reveals the presence of specific functional groups within the molecule.

Table 4: Infrared (IR) Spectroscopic Data for Shihulimonin A

Wavenumber (cm—?) Assignment

Data not available in search results
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Experimental Protocols

The isolation and characterization of Shihulimonin A involve a series of detailed experimental
procedures.

Isolation of Shihulimonin A

Shihulimonin A was isolated from the unripe fruits of Evodia rutaecarpa (Juss.) Benth. var.
officinalis (Dode) Huang. The isolation process typically involves extraction with a suitable
solvent followed by purification using various chromatographic techniques.[2]

Spectroscopic Analysis

The structural determination of the isolated compounds, including Shihulimonin A, was
performed using a suite of spectroscopic methods:

 NMR Spectroscopy: *H NMR and 3C NMR spectra were recorded to establish the carbon
and proton framework. Advanced 2D NMR techniques such as HSQC and HMBC were
utilized for complete structural assignment.[1]

e Mass Spectrometry: Mass spectral data were acquired to determine the molecular mass and
formula of the compound.[1]

« Infrared Spectroscopy: IR spectra were obtained to identify the characteristic functional
groups present in the molecule.[1]

Logical Workflow for Structure Elucidation

The process of identifying a novel compound like Shihulimonin A follows a logical progression
of experiments and data analysis. The following diagram illustrates this workflow.
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Figure 1. Workflow for the isolation and structure elucidation of Shihulimonin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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